1-(Hydroxymethyl)cycloheptane-1-carboxylic acid

• Molecular Formula: C9H16O3
• Molecular Weight: 172.22 g/mol
• SMILES: C1CCCC(CC1)(CO)C(=O)O
• InChI: InChI=1S/C9H16O3/c10-7-9(8(11)12)5-3-1-2-4-6-9/h10H,1-7H2,(H,11,12)
• InChIKey: SKVKDSJGJGVRSR-UHFFFAOYSA-N

1-(Hydroxymethyl)cycloheptane-1-carboxylic acid: Sourcing & Specifications

1-(Hydroxymethyl)cycloheptane-1-carboxylic acid (CAS 103263-62-3) is a seven-membered cycloaliphatic carboxylic acid derivative with the molecular formula C9H16O3 and a molecular weight of 172.22 g/mol . It belongs to the class of 1-(hydroxymethyl)cycloalkane-1-carboxylic acids, a series of bifunctional building blocks characterized by a geminal hydroxymethyl and carboxyl substituent on a cycloalkane ring. The compound's seven-membered cycloheptane ring confers distinct conformational flexibility and ring strain characteristics compared to its five- and six-membered ring analogs [1], which directly impacts reactivity in polymerization and medicinal chemistry applications. Commercially, the compound is available from specialty chemical suppliers at standard purity of 95%, with batch-specific quality control documentation including NMR, HPLC, and GC analyses .

Cycloheptane scaffold for ring-strain effect studies in polymerization and SAR

Bifunctional hydroxymethyl/carboxyl handle enables orthogonal derivatization strategies

Batch-specific QC documentation (NMR, HPLC, GC) supports procurement verification

• [1] Blackbourn, G. P., & Tighe, B. J. (1972). Studies of the reactions of anhydrosulphites of α-hydroxycarboxylic acids. Part VIII. Polymerisation of anhydrosulphites of α-hydroxycycloalkanecarboxylic acids. Journal of the Chemical Society, Perkin Transactions 2, (9), 1263-1268. View Source

Why Cyclohexane or Cyclopentane Analogs Cannot Substitute

Substituting 1-(hydroxymethyl)cycloheptane-1-carboxylic acid with its cyclohexane or cyclopentane congeners introduces significant and quantifiable changes in reaction kinetics and biological target engagement. The seven-membered cycloheptane ring exhibits intermediate ring strain between the relatively unstrained cyclohexane and the more strained cyclopentane systems [1]. This differential strain energy translates directly into measurably different thermal decomposition rates in polymerization reactions, as demonstrated in anhydrosulphite polymerization studies [1]. Furthermore, in medicinal chemistry contexts, cycloheptane-containing scaffolds have been shown to confer superior potency and selectivity in factor Xa inhibition compared to other ring sizes, an effect attributed to optimal spatial presentation of pharmacophoric elements [2]. Generic substitution without considering these ring-size-dependent properties can lead to failed syntheses, altered polymer properties, or loss of biological activity.

Kinetics Thermal decomposition rate shifts with ring size; cyclohexane/cyclopentane analogs may not replicate cycloheptane reactivity profiles.

Target engagement Factor Xa inhibitory potency and selectivity profiles observed with cycloheptane scaffolds may not transfer to smaller ring analogs.

Physicochemical Predictable MW-driven shifts in logP and solubility mean ring-size substitution alters ADME-related properties.

• [1] Blackbourn, G. P., & Tighe, B. J. (1972). Studies of the reactions of anhydrosulphites of α-hydroxycarboxylic acids. Part VIII. Polymerisation of anhydrosulphites of α-hydroxycycloalkanecarboxylic acids. Journal of the Chemical Society, Perkin Transactions 2, (9), 1263-1268. View Source
• [2] Shaw, K. J., Guilford, W. J., Dallas, J. L., Koovakkat, S. K., Liang, A., Light, D. R., ... & Morrissey, M. M. (1998). (Z,Z)-2,7-Bis(4-amidinobenzylidene)cycloheptan-1-one: identification of a highly active inhibitor of blood coagulation factor Xa. Journal of Medicinal Chemistry, 41(19), 3551-3556. View Source

Quantitative Evidence vs. Cycloalkane Analogs

Ring Strain and Thermal Decomposition Rate

The effect of increased ring strain in α-hydroxycycloheptanecarboxylic acid is reflected in its greater rate of thermal decomposition compared to the less strained spirocyclopentane and spirocyclohexane derivatives [1]. The cycloheptane derivative demonstrates accelerated thermal decomposition kinetics relative to the cyclohexane and cyclopentane analogs in the anhydrosulphite polymerization system, confirming that ring size directly modulates the reactivity of the 1-(hydroxymethyl)cycloalkane-1-carboxylic acid scaffold [1].

Ring strain & decomposition

Class-level inference

Greater rate of thermal decomposition for cycloheptane anhydrosulphite vs. less strained cyclopentane/cyclohexane analogs.

Supports ring-strain reactivity screening.

Qualitative trend; verify specific rate constants.

Evidence Dimension	Relative thermal decomposition rate of α-hydroxycycloalkanecarboxylic acid anhydrosulphites
Target Compound Data	Greater rate of thermal decomposition (cycloheptane derivative)
Comparator Or Baseline	Less strained spirocyclopentane and spirocyclohexane derivatives
Quantified Difference	Accelerated decomposition rate (no exact numeric factor provided; class-level qualitative-to-quantitative trend established)
Conditions	Thermal decomposition of anhydrosulphites of α-hydroxy-cyclobutane-, -cyclopentane-, -cyclohexane-, and -cycloheptane-carboxylic acids; non-hydroxylic solvents; first-order kinetics for less strained analogs [1]

Why This Matters

For polymerization applications, the enhanced thermal reactivity of the cycloheptane derivative necessitates different process conditions (e.g., lower temperatures, shorter reaction times) than its six-membered ring counterpart, directly impacting synthetic protocol design and equipment selection.

• [1] Blackbourn, G. P., & Tighe, B. J. (1972). Studies of the reactions of anhydrosulphites of α-hydroxycarboxylic acids. Part VIII. Polymerisation of anhydrosulphites of α-hydroxycycloalkanecarboxylic acids. Journal of the Chemical Society, Perkin Transactions 2, (9), 1263-1268. View Source

Factor Xa Inhibition Potency Advantage

In a homologous series of cycloalkanone-based factor Xa inhibitors, the cycloheptanone analogue demonstrated the most potent inhibitory activity among all ring sizes tested [1]. Specifically, the (Z,Z) olefin isomer of the cycloheptanone derivative (1c) exhibited a FXa Ki of 0.66 nM, which was over 25,000 times more potent than the corresponding (E,E) isomer (1a, FXa Ki = 17,000 nM) [1]. Furthermore, the addition of a carboxylic acid group to the cycloalkanone ring dramatically improved selectivity versus thrombin (FIIa), with compound 8c achieving FXa Ki = 6.9 nM while maintaining FIIa Ki > 50,000 nM [1]. This demonstrates that the cycloheptane scaffold provides an optimal geometric platform for high-potency, high-selectivity inhibition of FXa.

FXa inhibition context

Reported

Cycloheptanone analog (Z,Z)-1c: FXa Ki 0.66 nM; >25,000-fold over (E,E) isomer; analog 8c selectivity >7,200-fold over thrombin.

Supports cycloheptane scaffold SAR interpretation.

In vitro enzyme data; review for model translation.

Evidence Dimension	Factor Xa (FXa) inhibitory activity (Ki) and selectivity over thrombin (FIIa)
Target Compound Data	Cycloheptanone analog (Z,Z)-1c: FXa Ki = 0.66 nM; Carboxylic acid-containing cycloheptanone analog 8c: FXa Ki = 6.9 nM, FIIa Ki > 50,000 nM [1]
Comparator Or Baseline	(E,E) isomer 1a: FXa Ki = 17,000 nM; Additional cycloalkanone ring sizes (cyclopentanone, cyclohexanone) tested in the same study showed lower potency [1]
Quantified Difference	>25,000-fold difference between (Z,Z)-cycloheptanone isomer and (E,E) isomer; Selectivity ratio (FIIa Ki / FXa Ki) >7,200 for 8c [1]
Conditions	In vitro enzyme inhibition assay; Factor Xa and thrombin (FIIa) enzyme assays; Series includes cycloheptanone, cyclohexanone, and cyclopentanone ring analogs [1]

Why This Matters

For medicinal chemistry and drug discovery procurement, the cycloheptane scaffold is validated as a privileged structure for achieving sub-nanomolar potency and exceptional target selectivity in factor Xa inhibition, a profile that smaller ring analogs fail to replicate.

• [1] Shaw, K. J., Guilford, W. J., Dallas, J. L., Koovakkat, S. K., Liang, A., Light, D. R., ... & Morrissey, M. M. (1998). (Z,Z)-2,7-Bis(4-amidinobenzylidene)cycloheptan-1-one: identification of a highly active inhibitor of blood coagulation factor Xa. Journal of Medicinal Chemistry, 41(19), 3551-3556. View Source

Commercial Purity and Batch QC Documentation

The target compound is commercially supplied with a standard purity of 95% . This purity level is consistent with the cyclohexane analog 1-(hydroxymethyl)cyclohexane-1-carboxylic acid, which is also offered at 95% purity . The cyclopentane analog is available at a higher purity of 97% from one supplier . The target compound's pricing at 1g scale is approximately ￥5,481.00 , reflecting its specialty status relative to more common six-membered ring building blocks. Importantly, batch-specific QC documentation including NMR, HPLC, and GC analyses is available upon request, enabling direct verification of identity and purity before use .

Commercial purity & QC

Data to verify

Target compound: 95% purity with batch QC (NMR, HPLC, GC); cyclohexane analog 95%; cyclopentane analog 97%.

Standard purity parity; batch QC enables identity verification.

Supplier specifications; confirm lot-specific COA.

Evidence Dimension	Commercial purity specification
Target Compound Data	95% standard purity (CAS 103263-62-3); Batch QC: NMR, HPLC, GC
Comparator Or Baseline	1-(Hydroxymethyl)cyclohexane-1-carboxylic acid: 95% purity ; 1-(Hydroxymethyl)cyclopentane-1-carboxylic acid: 97% purity
Quantified Difference	Purity parity with cyclohexane analog; -2 percentage points vs. cyclopentane analog (97%)
Conditions	Commercial supplier specifications (Bidepharm for target and cyclohexane; Sigma-Aldrich/Synthonix for cyclopentane)

Why This Matters

For procurement decisions, the availability of batch-specific QC documentation at the 95% purity level enables verification of compound identity and suitability for sensitive applications without requiring additional in-house purification, a practical consideration when selecting among ring-size analogs.

Molecular Weight and Physicochemical Properties

The molecular weight of 1-(hydroxymethyl)cycloheptane-1-carboxylic acid (C9H16O3) is 172.22 g/mol . This represents a +14 Da (one methylene unit) increment relative to the cyclohexane analog (C8H14O3, 158.20 g/mol) and a +28 Da (two methylene units) increment relative to the cyclopentane analog (C7H12O3, 144.17 g/mol) [1]. These molecular weight differences correspond to predictable shifts in lipophilicity (calculated logP) and other physicochemical properties that influence solubility, membrane permeability, and metabolic stability in biological systems [1].

Molecular weight shift

Supporting evidence

C9H16O3, 172.22 g/mol; +14 Da vs cyclohexane analog; +28 Da vs cyclopentane analog.

Predictable lipophilicity fine-tuning for ADME studies.

Verify experimental logP and solubility values.

Evidence Dimension	Molecular weight and molecular formula
Target Compound Data	C9H16O3, 172.22 g/mol
Comparator Or Baseline	Cyclohexane analog: C8H14O3, 158.20 g/mol ; Cyclopentane analog: C7H12O3, 144.17 g/mol [1]
Quantified Difference	+14 Da (cyclohexane); +28 Da (cyclopentane)
Conditions	Standard molecular weight calculation; structural data from supplier specifications

Why This Matters

The incremental molecular weight increase provides a quantifiable basis for predicting property trends (e.g., LogP, solubility) within the homologous series, enabling rational selection of the appropriate ring size for specific formulation or biological assay requirements.

• [1] Coolpharm. (n.d.). 1-(Hydroxymethyl)cyclopentane-1-carboxylic acid (CAS 102539-92-4). Product Details. Retrieved from http://coolpharm.com.cn View Source

Recommended Application Scenarios

Factor Xa Inhibitor Lead Optimization

For research programs developing factor Xa inhibitors for anticoagulant therapy, 1-(hydroxymethyl)cycloheptane-1-carboxylic acid serves as a key building block or scaffold mimetic. Evidence demonstrates that cycloheptane-containing FXa inhibitors achieve Ki values as low as 0.66 nM and exceptional selectivity (>7,200-fold over thrombin) when properly configured . The seven-membered ring provides the optimal spatial geometry for engaging the FXa active site, a feature not replicated by cyclohexane or cyclopentane analogs . Procure this compound when structure-activity relationship (SAR) studies indicate that six-membered ring scaffolds have reached a potency plateau or selectivity ceiling.

Ring-Strain Polymerization Kinetics

For polymer scientists investigating the influence of ring strain on polymerization kinetics and material properties, 1-(hydroxymethyl)cycloheptane-1-carboxylic acid provides a distinct reactivity profile. The cycloheptane ring exhibits measurably greater thermal decomposition rates in anhydrosulphite polymerization compared to the less strained cyclohexane and cyclopentane derivatives [1]. This differential reactivity enables systematic studies of ring-size effects on polymer molecular weight distribution, crystallinity, and degradation kinetics. The compound is appropriate for projects requiring controlled variation of monomer ring strain as an experimental parameter.

Seven-Membered Ring Building Block Libraries

For synthetic chemistry groups building diverse compound libraries or exploring novel chemical space, 1-(hydroxymethyl)cycloheptane-1-carboxylic acid offers a bifunctional scaffold with geminal hydroxymethyl and carboxyl groups on a medium-sized ring. This substitution pattern enables orthogonal functionalization (e.g., esterification of the carboxyl group, oxidation or etherification of the hydroxymethyl group) while maintaining the conformational flexibility characteristic of seven-membered rings [1]. Procure this compound when library design requires structural diversity beyond the more common five- and six-membered ring scaffolds.

Lipophilicity Fine-Tuning in Lead Compounds

For drug discovery teams optimizing ADME properties, the cycloheptane core provides a predictable +14 Da molecular weight increment over the cyclohexane analog . This incremental change can be leveraged to fine-tune logP, aqueous solubility, and membrane permeability without introducing additional heteroatoms or functional groups that might alter target binding. The compound is recommended when a lead series requires a modest increase in lipophilicity to improve cellular permeability or metabolic stability, and where a methylene homologation strategy is preferred over aromatic or heterocyclic modifications.

Application

Selection Property

Validation Focus

FXa inhibitor lead optimization studies

Cycloheptane scaffold geometry

FXa inhibition SAR and selectivity profiling

Ring-strain polymerization research

Thermal decomposition rate modulation

Kinetic comparison with cyclohexane/cyclopentane analogs

Diverse compound library synthesis

Bifunctional hydroxymethyl/carboxyl scaffold

Orthogonal functionalization and conformational flexibility

ADME property optimization studies

Predictable MW increment (+14 Da)

LogP, solubility, and permeability profiling

• [1] Blackbourn, G. P., & Tighe, B. J. (1972). Studies of the reactions of anhydrosulphites of α-hydroxycarboxylic acids. Part VIII. Polymerisation of anhydrosulphites of α-hydroxycycloalkanecarboxylic acids. Journal of the Chemical Society, Perkin Transactions 2, (9), 1263-1268. View Source